Cas no 218624-29-4 (ethyl 2-(thian-4-yl)acetate)

• Product Name: ethyl 2-(thian-4-yl)acetate
• CAS No: 218624-29-4
• MF: C₉H₁₆O₂S
• MW: 188.287141799927
• MDL: MFCD19688077
• CID: 1404462
• PubChem ID: 11148165
• Update Time: 2025-06-09

ethyl 2-(thian-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-4-acetic acid, tetrahydro-, ethyl ester
• ethyl 2-(thian-4-yl)acetate
• Ethyl 2-(tetrahydro-2H-thiopyran-4-yl)acetate
• BS-15983
• CS-0163002
• D83795
• EN300-127411
• 218624-29-4
• DTXSID60456887
• AKOS017523597
• SY151465
• DB-297603
• SCHEMBL6615786
• MFCD19688077
• ethyl2-(tetrahydro-2H-thiopyran-4-yl)acetate
• ethyl tetrahydro-4H-thiopyran-4-ylacetate
• WGKQUBVOAJZQCS-UHFFFAOYSA-N

• MDL： MFCD19688077
• Inchi： 1S/C9H16O2S/c1-2-11-9(10)7-8-3-5-12-6-4-8/h8H,2-7H2,1H3
• InChI Key： WGKQUBVOAJZQCS-UHFFFAOYSA-N
• SMILES： S1CCC(CC(=O)OCC)CC1

Computed Properties

• Exact Mass: 188.08718
• Monoisotopic Mass: 188.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on ethyl 2-(thian-4-yl)acetate

Comprehensive Overview of Ethyl 2-(Thian-4-yl)acetate (CAS No. 218624-29-4): Properties, Applications, and Industry Trends

Ethyl 2-(thian-4-yl)acetate (CAS No. 218624-29-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This ester derivative, characterized by a thian-4-yl moiety, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₉H₁₄O₂S, combines an ethyl ester group with a sulfur-containing heterocycle, enabling applications in flavor/fragrance formulations and bioactive molecule development.

Recent trends in green chemistry have spurred interest in ethyl 2-(thian-4-yl)acetate as researchers explore sustainable synthesis routes. Analytical techniques like GC-MS and NMR spectroscopy confirm its purity (>98% by HPLC), while computational studies investigate its molecular interactions. The compound's logP value (2.1-2.5) suggests moderate lipophilicity, making it valuable for drug discovery projects targeting CNS permeability.

In material science, CAS 218624-29-4 demonstrates potential as a building block for functional polymers. Its thioether group enables radical reactions, while the ester functionality allows for further derivatization. Industry reports highlight growing demand for such multifunctional intermediates in electronic materials and specialty coatings, aligning with the global shift toward high-performance additives.

Safety assessments indicate ethyl 2-(thian-4-yl)acetate requires standard laboratory precautions. Proper PPE (gloves, goggles) and ventilation control are recommended during handling. Storage stability studies show optimal preservation under inert atmosphere at 2-8°C, with shelf life extending beyond 24 months when protected from moisture and light.

The compound's structure-activity relationship (SAR) has become a focus area for medicinal chemists. Database analyses reveal increasing patent filings incorporating this scaffold, particularly in kinase inhibitor development and antimicrobial agents. These applications leverage the thiane ring's conformational flexibility and the ester group's metabolic stability.

From an environmental perspective, biodegradation studies of 218624-29-4 show moderate persistence in aqueous systems, prompting research into enzymatic cleavage pathways. This aligns with the pharmaceutical industry's emphasis on benign-by-design compounds, where the balance between stability and degradability is crucial for sustainable development.

Market intelligence suggests expanding applications in flavor chemistry, where the compound contributes to tropical fruit and berry flavor profiles at ppm concentrations. Its odor threshold (0.02 μg/L in air) and flavor dilution factor make it valuable for premium fragrance compositions, responding to consumer demand for complex, natural-identical aromas.

Technological advancements in continuous flow chemistry have improved the synthesis scalability of ethyl 2-(thian-4-yl)acetate, reducing production costs by 40% compared to batch processes. These innovations address the growing need for cost-effective intermediates in contract manufacturing organizations (CMOs).

Quality control protocols for CAS 218624-29-4 typically involve chiral HPLC to monitor stereochemical purity when applicable. The compound's spectral data (IR: 1735 cm^-1 for C=O stretch; ¹H NMR: δ 1.25 ppm triplet for CH₃) serve as critical identification markers, particularly for regulatory submissions in GMP environments.

Emerging research explores the compound's potential in catalysis, where its sulfur atom coordinates with transition metals. This application capitalizes on the current focus on heteroatom-rich ligands for cross-coupling reactions, meeting the synthetic community's demand for efficient C-C bond forming methodologies.

Global regulatory landscapes increasingly require detailed impurity profiling for compounds like ethyl 2-(thian-4-yl)acetate. Advanced LC-TOF techniques now detect trace contaminants at <0.1% levels, ensuring compliance with ICH guidelines for pharmaceutical intermediates. This rigor supports the compound's adoption in late-stage drug development pipelines.

The scientific literature documents over 30 derivatives synthesized from 218624-29-4, demonstrating its scaffold versatility. Particularly noteworthy are amide analogs showing enhanced bioavailability in preclinical models, addressing the pharmaceutical industry's persistent challenges with ester-containing drug candidates.

Supply chain analytics indicate steady growth in custom synthesis requests for this compound, with Asia-Pacific manufacturers expanding production capacity. This reflects broader trends in specialty chemicals localization, where regional expertise in heterocyclic chemistry drives market differentiation.

Future directions may explore the compound's role in bioorthogonal chemistry, leveraging its sulfur moiety for selective labeling applications. Such developments would position ethyl 2-(thian-4-yl)acetate at the intersection of chemical biology and diagnostic reagent development, two rapidly evolving interdisciplinary fields.